4-(4-Chloro-[1,3,5]triazin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C12H18ClN5O2
• Molecular Weight: 299.76 g/mol
• IUPAC Name: tert-butyl 4-(4-chloro-1,3,5-triazin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H18ClN5O2/c1-12(2,3)20-11(19)18-6-4-17(5-7-18)10-15-8-14-9(13)16-10/h8H,4-7H2,1-3H3
• InChI Key: HKCOBQUGQBQOHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC(=NC=N2)Cl

Description

4-(4-Chloro-[1,3,5]triazin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C12H18ClN5O2 and its molecular weight is 299.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 11 mmol of 2,4-dichlorotriazine (WO 02/083654) in 20 ml of acetonitrile was chilled and treated with 11 mmol of triethylamine and 11 mmol of N-BOC-piperazine. The reaction mixture was stirred for 2 hours at 0° C. then for 2 hours at room temperature. Addition of 100 ml brine and extraction with ethyl acetate yielded the crude product which was purified through trituration in ethyl acetate. MS (m/e): 300.3 (MH+, 100%)